![molecular formula C13H15N3O2S B285473 3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide](/img/structure/B285473.png)
3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as MPO, and it has been synthesized using different methods. The purpose of
Mechanism of Action
The mechanism of action of 3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide is not fully understood, but it is believed to work by inhibiting specific enzymes or proteins in the target organism. For instance, in cancer cells, MPO has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in cancer cell growth and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the target organism and the specific application. In cancer cells, MPO has been shown to induce cell death and inhibit cell proliferation. In bacterial cells, MPO has been shown to inhibit cell growth and induce cell death. In plants, MPO has been shown to inhibit the growth of certain pests and improve plant growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide in lab experiments is its potency and specificity towards the target organism. MPO has been shown to have a high affinity for specific enzymes or proteins, which makes it a useful tool in studying their function. However, one of the limitations of using MPO in lab experiments is its potential toxicity towards non-target organisms, which requires careful handling and disposal.
Future Directions
There are several future directions for the study of 3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide. One of the directions is the development of new derivatives with improved properties such as increased potency, specificity, and reduced toxicity. Another direction is the investigation of MPO's potential applications in other fields such as energy storage and environmental remediation. Additionally, the mechanism of action of MPO needs to be further elucidated to better understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide has been achieved using different methods. One of the commonly used methods is the reaction between 5-methyl-[1,3,4]oxadiazol-2-ylthiol and p-tolylacetic acid chloride in the presence of a base such as triethylamine. The reaction produces this compound as a white solid.
Scientific Research Applications
3-(5-Methyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-propionamide has been studied for its potential applications in different fields such as medicine, agriculture, and material science. In medicine, MPO has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and bacterial infections. In agriculture, MPO has been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain pests. In material science, MPO has been investigated for its potential use in the development of new materials with unique properties.
Properties
Molecular Formula |
C13H15N3O2S |
---|---|
Molecular Weight |
277.34 g/mol |
IUPAC Name |
3-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)propanamide |
InChI |
InChI=1S/C13H15N3O2S/c1-9-3-5-11(6-4-9)14-12(17)7-8-19-13-16-15-10(2)18-13/h3-6H,7-8H2,1-2H3,(H,14,17) |
InChI Key |
PSXKVNTVLFHFQJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CCSC2=NN=C(O2)C |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCSC2=NN=C(O2)C |
solubility |
41.6 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.